Cas no 128439-50-9 (L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline)
L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline Chemical and Physical Properties
Names and Identifiers
-
- Trypsin-modulatingoostatic factor (Aedes aegypti) (9CI)
- (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]pyrrolidine-2-carbo
- oostatic factor, mosquito
- H-Ydpapppppp-OH
- L-tyrosyl-L-alpha-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
- Mosquito oostatic factor
- Oostatic hormone A (Aedes aegypti)
- Peptide oostatic hormone
- Peptide oostatic hormone (Diptera)
- TMOF
- TMOF, mosquito
- Trypsin modulating oostatic factor, mosquito
- Tyrosyl-aspartyl-prolyl-alanyl-prolyl-prolyl-prolyl-prolyl-prolyl-proline
- 128439-50-9
- H-Tyr-Asp-Pro-Ala-Pro-Pro-Pro-Pro-Pro-Pro-OH
- (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
- DTXSID40155902
- BSVHTRRLCAVQCZ-JDEXMCKMSA-N
- NH2-Tyr-Asp-Pro-Ala-Pro-Pro-Pro-Pro-Pro-Pro-COOH
- L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
-
- Inchi: 1S/C51H70N10O14/c1-29(53-43(66)34-9-2-20-55(34)45(68)33(28-41(63)64)54-42(65)32(52)27-30-16-18-31(62)19-17-30)44(67)56-21-3-10-35(56)46(69)57-22-4-11-36(57)47(70)58-23-5-12-37(58)48(71)59-24-6-13-38(59)49(72)60-25-7-14-39(60)50(73)61-26-8-15-40(61)51(74)75/h16-19,29,32-40,62H,2-15,20-28,52H2,1H3,(H,53,66)(H,54,65)(H,63,64)(H,74,75)/t29-,32-,33-,34-,35-,36-,37-,38-,39-,40-/m0/s1
- InChI Key: BSVHTRRLCAVQCZ-JDEXMCKMSA-N
- SMILES: O=C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@H](C)NC([C@@H]1CCCN1C([C@H](CC(=O)O)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(N1CCC[C@H]1C(=O)O)=O)=O
Computed Properties
- Exact Mass: 1046.5077
- Monoisotopic Mass: 1046.507297
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 75
- Rotatable Bond Count: 16
- Complexity: 2240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: -2.8
- Topological Polar Surface Area: 321
Experimental Properties
- Density: 1.437
- Boiling Point: 1401.1°C at 760 mmHg
- Flash Point: 801.2°C
- Refractive Index: 1.633
- PSA: 321.22
L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H261280-10mg |
L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline |
128439-50-9 | 10mg |
$161.00 | 2023-05-18 | ||
| TRC | H261280-25mg |
L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline |
128439-50-9 | 25mg |
$316.00 | 2023-05-18 | ||
| TRC | H261280-50mg |
L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline |
128439-50-9 | 50mg |
$563.00 | 2023-05-18 |
L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
Recent Advances in the Study of L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline (CAS: 128439-50-9)
The peptide L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline (CAS: 128439-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This decapeptide, characterized by its unique proline-rich sequence, has been the subject of multiple studies aimed at elucidating its structural properties, biological activities, and potential therapeutic applications. The following sections provide a comprehensive overview of the latest findings related to this compound.
Recent structural studies utilizing nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have revealed that the peptide adopts a polyproline II (PPII) helix conformation, a secondary structure commonly associated with protein-protein interactions. This structural feature is particularly relevant given the peptide's potential role in modulating intracellular signaling pathways. Computational modeling studies further support these findings, highlighting the stability of the PPII helix under physiological conditions.
In vitro and in vivo studies have demonstrated that L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline exhibits high affinity for specific extracellular matrix components, particularly collagen and elastin. This binding affinity suggests potential applications in tissue engineering and regenerative medicine. Additionally, the peptide has shown promising results in preclinical models of fibrosis, where it appears to inhibit excessive collagen deposition by disrupting fibroblast activation.
From a pharmacological perspective, recent investigations have focused on optimizing the delivery and bioavailability of this peptide. Due to its relatively large molecular weight and hydrophilicity, researchers have explored various formulation strategies, including nanoparticle encapsulation and chemical modification of the N-terminus. Preliminary data indicate that these approaches significantly enhance the peptide's stability and cellular uptake, thereby improving its therapeutic potential.
Ongoing clinical trials are evaluating the safety and efficacy of L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline in treating fibrotic disorders and age-related tissue degeneration. Early-phase results are encouraging, with no significant adverse effects reported to date. However, further studies are required to fully characterize the peptide's pharmacokinetic and pharmacodynamic profiles in human subjects.
In conclusion, the latest research on L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline (CAS: 128439-50-9) underscores its multifaceted biological activities and therapeutic potential. Future studies should focus on elucidating its mechanism of action at the molecular level and exploring its applications in other disease contexts, such as cancer metastasis and inflammatory conditions.
128439-50-9 (L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline) Related Products
- 17355-18-9(Phe-Tyr-OH)
- 113274-56-9(Hirudin (54-65) (desulfated) Trifluoroacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)